Cas no 113556-29-9 (1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-)
113556-29-9 structure
Product Name:1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:113556-29-9
MF:C13H15NO2S
MW:249.32870221138
CID:1201174
Update Time:2024-08-05
1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
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- Inchi: 1S/C13H15NO2S/c1-10-4-6-13(7-5-10)17(15,16)14-9-11(2)8-12(14)3/h4-9H,1-3H3
- InChI Key: SVRKXFYOSBBZRV-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C=C(C)C=C1C
Computed Properties
- Exact Mass: 249.08245
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Melting Point: 80.1-82.0 °C(Solv: methanol (67-56-1); hexane (110-54-3))
- Boiling Point: 406.2±55.0 °C(Predicted)
- PSA: 39.07
- pka: -6.50±0.70(Predicted)
1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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